Cas no 61093-23-0 (Cyclic-di-GMP)

Cyclic-di-GMP (cyclic diguanylate) is a ubiquitous bacterial second messenger that plays a critical role in regulating various physiological processes, including biofilm formation, virulence, and cell cycle progression. This small, cyclic dinucleotide molecule consists of two guanosine monophosphate units linked by 3',5'-phosphodiester bonds, forming a unique cyclic structure. Its high specificity and potency in signaling pathways make it an essential tool for studying bacterial behavior and pathogenesis. Cyclic-di-GMP is widely used in microbiological research to investigate quorum sensing, bacterial persistence, and antimicrobial resistance mechanisms. Its stability and ability to modulate gene expression have also made it valuable in synthetic biology applications. The compound is typically synthesized enzymatically or chemically with high purity, ensuring reliable experimental results.

Cyclic-di-GMP structure

Product Name:Cyclic-di-GMP

CAS No:61093-23-0

MF:C₂₀H₂₄N₁₀O₁₄P₂

MW:690.410684585571

CID:504808

PubChem ID:135440063

Update Time:2025-07-02

Cyclic-di-GMP Chemical and Physical Properties

Names and Identifiers

- bis(3',5')-cyclic diguanylic acid
- 5'''-nucleotide
- CYCLIC BIS ( 3' → 5' ) DIGUANYLIC ACID
- CYCLIC DIGUANOSINE MONOPHOSPHATE ( C-DIGMP )
- Cyclic-di-GMP(c-di-GMP)
- 2-Amino-9-[17-(2-amino-6-oxo-1H-purin-9-yl)-3,9,12,18-tetrahydroxy-3,12-dioxo-2,4,7,11,13,16-hexaoxa
- Cyclic-di-GMP
- c-di-GMP
- cyclic di-GMP
- cdiGMP
- Cyclic diguanylate
- 3',5'-Cyclic diguanylic acid
- cGpGp
- c-(Gpgp)
- Cyclic diguanylic acid
- Bis-(3',5')-cyclic diGMP
- cyclic di-3',5'-guanylate
- Cyclic-bis(3',5')diguanylic acid
- 5GP-5GP
- 9,9'-[(2r,3r,3as,5s
- 9,9'-[(2r,3r,3as,5s,7ar,9r,10r,10as,12s,14ar)-3,5,10,12-Tetrahydroxy-5,12-Dioxidooctahydro-2h,7h-Dif
- cyclic dinucleotide di-GMP
- E5-diphosphatricyclo[13.3.0.06,10]octadecan-8-yl]-1H-purin-6-one
- (1S,6R,8R,9R,10S,15R,17R,18R)-8,17-bis(2-amino-6-oxo-6,9-dihydro-1H-purin-9-yl)-3,9,12,18-tetrahydroxy-2,4,7,11,13,16-hexaoxa-3,12-diphosphatricyclo[13.3.0.0,octadecane-3,12-dione
- 61093-23-0
- CHEMBL1231573
- EX-A6951
- cyclic di-3',5'-guanylic acid
- 2-amino-9-[(1S,6R,8R,9R,10S,15R,17R,18R)-17-(2-amino-6-oxo-1H-purin-9-yl)-3,9,12,18-tetrahydroxy-3,12-dioxo-2,4,7,11,13,16-hexaoxa-3
- DTXSID801027528
- 9,9'-[(2r,3r,3as,5s,7ar,9r,10r,10as,12s,14ar)-3,5,10,12-Tetrahydroxy-5,12-Dioxidooctahydro-2h,7h-Difuro[3,2-D:3',2'-J][1,3,7,9,2,8]tetraoxadiphosphacyclododecine-2,9-Diyl]bis(2-Amino-1,9-Dihydro-6h-Purin-6-One)
- Bis-(3'-5')-cyclic dimeric guanosine monophosphate
- C2E
- SCHEMBL17974376
- c-di-GMP (disodium)
- 3',5'-cyclic di-GMP
- cyclic-bis(3'->5') dimeric GMP
- dyclic diguanylate monophosphate
- Cyclicdiguanylate
- DA-52212
- 2-amino-9-[(1S,6R,8R,9R,10S,15R,17R,18R)-17-(2-amino-6-oxo-1H-purin-9-yl)-3,9,12,18-tetrahydroxy-3,12-dioxo-2,4,7,11,13,16-hexaoxa-3lambda5,12lambda5-diphosphatricyclo[13.3.0.06,10]octadecan-8-yl]-1H-purin-6-one
- CHEBI:49537
- HY-107780
- BDBM50436163
- GTPL13137
- 9,9'-[(2R,3R,3aS,7aR,9R,10R,10aS,14aR)-3,5,10,12-tetrahydroxy-5,12-dioxidooctahydro-2H,7H-difuro[3,2-d:3',2'-j][1,3,7,9,2,8]tetraoxadiphosphacyclododecine-2,9-diyl]bis(2-amino-1,9-dihydro-6H-purin-6-one)
- AKOS040732890
- 3',5'-Cyclic diGMP
- BP-58810
- c-di-GMP; Cyclic diguanosine monophosphate
- E5,12
- CS-7977
- Q2649761
- guanylyl-(3'->5')-3'-guanylic acid, cyclic 3'->5'''-nucleotide
- (1S,6R,8R,9R,10S,15R,17R,18R)-8,17-bis(2-amino-6-hydroxypurin-9-yl)-3,12-dihydroxy-3,12-dioxo-2,4,7,11,13,16-hexaoxa-3lambda5,12lambda5-diphosphatricyclo[13.3.0.06,10]octadecane-9,18-diol
- Inchi： 1S/C20H24N10O14P2/c21-19-25-13-7(15(33)27-19)23-3-29(13)17-9(31)11-5(41-17)1-39-45(35,36)44-12-6(2-40-46(37,38)43-11)42-18(10(12)32)30-4-24-8-14(30)26-20(22)28-16(8)34/h3-6,9-12,17-18,31-32H,1-2H2,(H,35,36)(H,37,38)(H3,21,25,27,33)(H3,22,26,28,34)/t5-,6-,9-,10-,11-,12-,17-,18-/m1/s1
- InChI Key： PKFDLKSEZWEFGL-MHARETSRSA-N
- SMILES： P1(=O)(O)OC[C@@H]2[C@H]([C@H]([C@H](N3C=NC4C(NC(N)=NC3=4)=O)O2)O)OP(=O)(O)OC[C@@H]2[C@H]([C@H]([C@H](N3C=NC4C(NC(N)=NC3=4)=O)O2)O)O1

Computed Properties

Exact Mass: 690.09512
Monoisotopic Mass: 690.094869
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 18
Heavy Atom Count: 46
Rotatable Bond Count: 2
Complexity: 1340
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -6.8
Topological Polar Surface Area: 341

Experimental Properties

Density: 2.7
Boiling Point: 1224.8°C at 760 mmHg
Flash Point: 694.5°C
Refractive Index: 2.099
PSA: 341.04
LogP: -2.36340

Cyclic-di-GMP Security Information

Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Cyclic-di-GMP Pricemore >>

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